Cas no 79644-90-9 (1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-)

• Product Name: 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-
• CAS No: 79644-90-9
• MF: C₁₉H₂₂FN₃O₃
• MW: 359.394688129425
• CID: 570735
• PubChem ID: 71235
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-
• Vebufloxacin
• (+-)-9-Fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-1H,5H-benzo(ij)quinolizine-2-carboxylic acid
• 1H,5H-Benzo(ij)quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo-
• 9-fluoro-5-methyl-8-(4-methylpiperazin-1-yl)-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylic acid
• Flumenique
• Opc 7241
• OPC19A
• UNII-SXI3MP1G46
• Vebufloxacin [INN]
• NS00122443
• AKOS040741652
• VEBUFLOXACIN [JAN]
• DTXSID10868532
• Flumenique; OPC7241; DM8966
• CS-7292
• JATLJHBAMQKRDH-UHFFFAOYSA-N
• 9-fluoro-5-methyl-6,7-dihydro-8-(4-methyl-1-piperazinyl)-1-oxo-1H,5H-benzo(i,j)quinolizine-2-carboxylic acid
• HY-U00194
• CHEMBL2104463
• OPC-7241
• 8-(4-methyl-1-piperazinyl)-9-fluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
• Q27289448
• 7-fluoro-12-methyl-8-(4-methylpiperazin-1-yl)-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
• (+/-)-9-FLUORO-6,7-DIHYDRO-5-METHYL-8-(4-METHYL-1-PIPERAZINYL)-1-OXO-1H,5H-BENZO(IJ)QUINOLIZINE-2-CARBOXYLIC ACID
• 79644-90-9
• SCHEMBL866602
• Benofloxacin
• SXI3MP1G46
• OPC7241
• DM8966
• vebufloxacine
• vebufloxacino
• vebufloxacinum
• DA-78849
• (+/-)-9-Fluoro-6,7-Dihydro-5-Methyl-8-(4-Methyl-1-Piperazinyl)-1-Oxo-1H, 5H-Benzo(II)Quinolizine-2-Carboxylic Acid

• Inchi： 1S/C19H22FN3O3/c1-11-3-4-12-16-13(18(24)14(19(25)26)10-23(11)16)9-15(20)17(12)22-7-5-21(2)6-8-22/h9-11H,3-8H2,1-2H3,(H,25,26)
• InChI Key： JATLJHBAMQKRDH-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CN3C2=C(C=1N1CCN(C)CC1)CCC3C)=O

Computed Properties

• Exact Mass: 359.16452
• Monoisotopic Mass: 359.16452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1

Experimental Properties

• Density: 1.41
• Boiling Point: 579.1°C at 760 mmHg
• Flash Point: 304°C
• Refractive Index: 1.661

1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5-methyl-8-(4-methyl-1-piperazinyl)-1-oxo- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.